Cas no 384842-25-5 (1,1-Diphenyl-2-(di-tert-butylphosphino)propene)

• Product Name: 1,1-Diphenyl-2-(di-tert-butylphosphino)propene
• CAS No: 384842-25-5
• MF: C₂₃H₃₁P
• MW: 338.466007471085
• MDL: MFCD16621412
• CID: 4456706
• PubChem ID: 253661845
• Update Time: 2025-08-05

1,1-Diphenyl-2-(di-tert-butylphosphino)propene Chemical and Physical Properties

Names and Identifiers

• ditert-butyl(1,1-diphenylprop-1-en-2-yl)phosphane
• vBRIDP®
• vBRIDP(regR)
• 1,1-diphenyl-2-(di-tert-butylphosphino)propene
• Bis(1,1-dimethylethyl)(1-methyl-2,2-diphenylethenyl)phosphine
• Di-tert-butyl(1-methyl-2,2-diphenylethenyl)phosphine
• vBRIDP
• Di-tert-butyl(1,1-diphenyl-1-propen-2-yl)phosphine
• vBRIDP, 97%
• CYGZMOQFIMJEIT-UHFFFAOYSA-N
• 1-Methyl-2,2-diphenylvinyldi-tert-butylphosphine
• Phosphine, bis(1,1-dimethylethyl)(1-methyl-2,2-diphenylethenyl)-
• 384842-25-5
• SCHEMBL377450
• V0132
• CS-0087123
• DI-TERT-BUTYL(1,1-DIPHENYLPROP-1-EN-2-YL)PHOSPHANE
• Phosphine,bis(1,1-dimethylethyl)(1-methyl-2,2-diphenylethenyl)-
• Di-tert-butyl(1,1-diphenylprop-1-en-2-yl)phosphine
• DTXSID00475779
• T72408
• Di-t-butyl(2,2-diphenyl-1-methylvinyl)phosphine
• MFCD16621412
• 1,1-Diphenyl-2-(di-tert-butylphosphino)propene

• MDL： MFCD16621412
• Inchi： 1S/C23H31P/c1-18(24(22(2,3)4)23(5,6)7)21(19-14-10-8-11-15-19)20-16-12-9-13-17-20/h8-17H,1-7H3
• InChI Key： CYGZMOQFIMJEIT-UHFFFAOYSA-N
• SMILES： P(/C(/C)=C(\C1C=CC=CC=1)/C1C=CC=CC=1)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 338.21600
• Monoisotopic Mass: 338.216337987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.1

Experimental Properties

• Melting Point: 133°C(lit.)
• PSA: 13.59000
• LogP: 7.54480
• Sensitiveness: air sensitive, store cold

1,1-Diphenyl-2-(di-tert-butylphosphino)propene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,1-Diphenyl-2-(di-tert-butylphosphino)propene

1,1-Diphenyl-2-(di-tert-butylphosphino)propene: A Comprehensive Overview

The compound with CAS No. 384842-25-5, commonly referred to as 1,1-Diphenyl-2-(di-tert-butylphosphino)propene, is a significant molecule in the field of organometallic chemistry. This compound has garnered attention due to its unique structure and potential applications in various chemical reactions. The molecule consists of a propene backbone with two phenyl groups attached to the first carbon and a di-tert-butylphosphino group on the second carbon. This configuration makes it a versatile ligand in catalytic processes.

Recent studies have highlighted the role of 1,1-Diphenyl-2-(di-tert-butylphosphino)propene in transition metal-catalyzed reactions, particularly in cross-coupling reactions. The di-tert-butylphosphino group provides steric protection to the metal center, enhancing the stability and selectivity of the catalyst. This property has been exploited in the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials.

The synthesis of 1,1-Diphenyl-2-(di-tert-butylphosphino)propene involves a multi-step process that begins with the preparation of the di-tert-butylphosphine precursor. The reaction typically employs a combination of Stille coupling and subsequent functionalization steps to achieve the desired structure. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity.

In terms of applications, 1,1-Diphenyl-2-(di-tert-butylphosphino)propene has shown promise in asymmetric catalysis. Its ability to induce high enantioselectivity in certain reactions makes it a valuable tool in the production of chiral compounds. For instance, it has been used in the enantioselective synthesis of biologically active molecules, such as amino acids and steroids.

Moreover, the compound's stability under various reaction conditions has been extensively studied. Researchers have found that 1,1-Diphenyl-2-(di-tert-butylphosphino)propene exhibits excellent thermal stability and resistance to oxidation, making it suitable for use in high-throughput screening processes. These properties are advantageous in industrial settings where scalability is a critical factor.

Recent advancements in computational chemistry have also shed light on the electronic structure of 1,1-Diphenyl-2-(di-tert-butylphosphino)propene. Quantum mechanical calculations have revealed that the molecule's electronic configuration facilitates strong metal-ligand interactions, which are essential for its catalytic activity. These insights have guided the design of new ligands with enhanced performance.

In conclusion, 1,1-Diphenyl-2-(di-tert-butylphosphino)propene (CAS No. 384842-25-5) is a versatile and valuable compound in modern organometallic chemistry. Its unique structure and properties make it an indispensable tool in various chemical reactions, from cross-coupling to asymmetric catalysis. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even greater role in advancing chemical science.